Cas no 2287334-48-7 (1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino]-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino]-
• CAS No: 2287334-48-7
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 6536761
• Update Time: 2025-07-21

1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino]-

• Inchi： 1S/C12H16N4O4/c1-12(2,3)20-11(19)15-9-8(10(17)18)7-14-16(9)6-4-5-13/h7H,4,6H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： JJTWZAZNVUABEA-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C(NC(OC(C)(C)C)=O)=C(C(O)=O)C=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 454.0±40.0 °C(Predicted)
• pka: 3.32±0.36(Predicted)

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino]-

Chemical Profile of 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino] (CAS No. 2287334-48-7)

1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino], identified by its CAS number 2287334-48-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are renowned for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a cyanoethyl substituent at the 1-position and a carbamoyl group at the 5-position, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino] incorporates several key pharmacophoric elements that are known to interact favorably with biological targets. The pyrazole core itself is a well-established scaffold in medicinal chemistry, exhibiting a wide range of biological properties such as anti-inflammatory, antimicrobial, and anticancer activities. The cyanoethyl group introduces a polar and slightly electrophilic moiety, which can enhance binding affinity to specific enzymes or receptors. Additionally, the carbamoyl group at the 5-position adds another layer of functionality, potentially influencing solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino] has been studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this molecule is its ability to modulate enzyme activity through selective binding interactions. For instance, preliminary studies have suggested that it may interact with kinases and other signaling proteins involved in cell proliferation and differentiation.

The dimethylethoxy carbamoyl group at the 5-position is particularly noteworthy, as it can influence both the pharmacokinetic and pharmacodynamic properties of the compound. This moiety is often employed in drug design to enhance bioavailability and reduce metabolic clearance. The use of such functional groups has been successfully applied in the development of several marketed drugs, underscoring their importance in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with remarkable accuracy. Using molecular docking simulations, scientists have been able to identify potential binding pockets on proteins where 1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino] may exert its effects. These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

Moreover, the synthesis of this compound presents an interesting challenge for organic chemists due to its complex structure. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution reactions and protection-deprotection strategies are commonly employed to construct the desired framework. The successful synthesis of such intricate molecules underscores the advancements in synthetic methodologies that have occurred over recent decades.

The pharmaceutical industry has shown considerable interest in developing new drugs based on heterocyclic scaffolds like pyrazole due to their proven efficacy and safety profiles. The compound CAS No. 2287334-48-7 represents a significant step forward in this direction. Its unique structural features make it a versatile tool for drug discovery researchers who are seeking novel chemical entities with therapeutic potential.

In conclusion,1H-Pyrazole-4-carboxylic acid, 1-(2-cyanoethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino] is a promising candidate for further investigation in pharmaceutical research. Its complex structure and diverse functional groups offer numerous possibilities for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,CAS No. 2287334-48-7 is poised to play an important role in the next generation of innovative medicines.